Cas no 890590-75-7 ()

• CAS No: 890590-75-7
• MF: C₆H₇NOS₂
• MW: 173.255878686905
• CID: 6773152
• PubChem ID: 4737151
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H7NOS2/c1-3(2)4-5(9)7-6(8)10-4/h1-2H3,(H,7,8,9)
• InChI Key： HVAMFXMSRAZSAP-UHFFFAOYSA-N
• SMILES： S1C(NC(/C/1=C(\C)/C)=S)=O

Computed Properties

• Exact Mass: 172.99690619g/mol
• Monoisotopic Mass: 172.99690619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones